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Compound of Interest

Compound Name: Pafolacianine

Cat. No.: B10815510 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and

disposal of Pafolacianine (also known by its brand name, Cytalux™) in a laboratory setting.

Given that Pafolacianine is a fluorescent imaging agent used in clinical settings, this guide

focuses on its safe management during research and development activities.

Personal Protective Equipment (PPE) and General
Handling
While a specific Safety Data Sheet (SDS) for laboratory use of Pafolacianine is not publicly

available, standard laboratory best practices for handling chemical compounds should be

strictly followed. The following personal protective equipment is essential:

Eye Protection: Wear safety glasses with side shields or goggles.

Hand Protection: Use nitrile or latex gloves. Change gloves immediately if they become

contaminated.

Body Protection: A standard laboratory coat is required.

Respiratory Protection: If there is a risk of aerosolization of a powdered form of the

compound or when handling solutions outside of a fume hood, a properly fitted respirator is

recommended.
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Handling Precautions:

Avoid direct contact with skin, eyes, and clothing.

Handle Pafolacianine in a well-ventilated area, preferably within a chemical fume hood.

Prevent the formation of dust or aerosols.

Wash hands thoroughly after handling.

Quantitative Data Summary
The following table summarizes key quantitative information for Pafolacianine, gathered from

clinical and pharmacological data.

Property Value Source(s)

Recommended Clinical Dose 0.025 mg/kg [1][2][3]

Administration
Intravenous infusion over 60

minutes
[1][4]

Appearance
Dark bluish-green, clear

aqueous solution

Peak Absorption (NIR) 776 nm

Peak Emission (NIR) 796 nm

Plasma Protein Binding 93.7%

Elimination Half-Life 0.44 ± 0.23 hours

Excretion

Approximately 35% recovered

in urine (19.1%) and feces

(15.8%) after 3-5 weeks

Procedural Guidance: Preparation, Storage, and
Disposal
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Storage:

Store Pafolacianine frozen at -25°C to -15°C (-13°F to 5°F).

Keep in the original carton to protect from light.

Once diluted for experimental use, it is recommended to store the solution refrigerated at

2°C to 8°C (36°F to 46°F) for no more than 24 hours and protected from light.

Preparation of Solutions:

Use aseptic techniques for the preparation of solutions.

For clinical use, Pafolacianine is diluted in 5% Dextrose Injection. Using other diluents may

cause aggregation of the compound.

For research purposes, ensure the chosen solvent is compatible and will not cause

precipitation or degradation.

Spill Management:

In case of a spill, wear appropriate PPE.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Place the contaminated material in a sealed container for disposal.

Clean the spill area thoroughly with a suitable detergent and water.

Disposal:

Dispose of unused Pafolacianine and any contaminated materials in accordance with local,

state, and federal regulations for chemical waste.

Do not dispose of down the drain or in regular trash.
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Logical Workflow for Handling Pafolacianine in a
Research Setting
The following diagram illustrates the key steps for the safe handling of Pafolacianine from

receipt to disposal in a laboratory environment.

Receiving and Storage
Store frozen (-25°C to -15°C)

Protect from light

Preparation of Stock/Working Solutions
Use fume hood

Wear appropriate PPE

Thaw at room temperature

Experimental Use
(e.g., in vitro/in vivo studies)
Follow approved protocols

Use immediately or store refrigerated

Spill Management
Use spill kit

Follow safety procedures

If spill occurs

If spill occurs

Waste Collection
Segregate chemical waste

Label containers clearly

Disposal
Follow institutional and regulatory guidelines
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Caption: Workflow for Safe Handling of Pafolacianine in the Lab.
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Mechanism of Action Signaling Pathway
Pafolacianine functions by targeting the folate receptor alpha (FRα), which is often

overexpressed on the surface of cancer cells. The following diagram illustrates this mechanism.
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Caption: Mechanism of Pafolacianine Action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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